4-Chloro-2,3-dihydro-1H-pyrrolo[3,2-C]pyridine

• IUPAC Name: 4-chloro-2,3-dihydro-1H-pyrrolo[3,2-c]pyridine
• InChI: InChI=1S/C7H7ClN2/c8-7-5-1-3-9-6(5)2-4-10-7/h2,4,9H,1,3H2
• InChI Key: HGYZMIFKJIVTLJ-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2=C1C(=NC=C2)Cl
• Molecular Formula: C7H7ClN2
• DSSTOX Substance ID: DTXSID60671977
• Molecular Weight: 154.60 g/mol
• CAS No.: 494767-29-2

Description

“4-Chloro-2,3-dihydro-1H-pyrrolo[3,2-C]pyridine” is a chemical compound that is part of the pyrrolopyridine family. It is one of the six structural isomers of the bicyclic ring system containing a pyrrole moiety fused to a pyridine nucleus. This compound can be used as a biochemical reagent for life science related research.

Synthesis Analysis

The synthesis of pyrrolopyridine derivatives has been reported in various studies. For instance, pyrrolopyrimidine linked hybrids were designed and synthesized as α-amylase inhibitors for treating diabetes. Another study reported the synthesis of a yellow solid with a melting point of 287–288 °C.

Molecular Structure Analysis

The molecular structure of “this compound” involves a bond formation between the C9a carbon and the N1 nitrogen, and between the N2 nitrogen and the C3 carbon.

Chemical Reactions Analysis

The chemical reactions involving “this compound” have been studied in the context of various biological activities. For example, one study reported the yield of a reaction involving this compound as 71%.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a melting point of 287–288 °C. Its IR (KBr, cm −1) values are 3137 (NH), 1676 (C=O), and 1609 (C=N).

Future Directions

The future directions for “4-Chloro-2,3-dihydro-1H-pyrrolo[3,2-C]pyridine” involve further exploration of its biological activities and potential applications in treating various diseases. More research is needed to fully understand its mechanism of action and to develop new compounds containing this scaffold.

Mechanism of Action

Target of Action

Pyrrolopyridine derivatives have been studied for their wide range of biological activities .

Biochemical Pathways

Pyrrolopyridine derivatives have been associated with a broad spectrum of pharmacological properties, suggesting they may interact with multiple pathways .

Result of Action

Some pyrrolopyridine derivatives have shown potential in treating diseases of the nervous and immune systems, as well as exhibiting antidiabetic, antimycobacterial, antiviral, and antitumor activities .

Biochemical Analysis

Biochemical Properties

4-Chloro-2,3-dihydro-1H-pyrrolo[3,2-C]pyridine plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, this compound has been shown to inhibit certain kinases, which are enzymes that transfer phosphate groups from high-energy donor molecules to specific substrates. The inhibition of these kinases can alter cell signaling pathways and affect cellular processes such as proliferation and apoptosis . Additionally, this compound can bind to specific receptors on cell surfaces, modulating their activity and downstream signaling cascades .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound has been observed to influence cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it can inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest . Furthermore, this compound can modulate the expression of genes involved in cell survival, differentiation, and metabolism, thereby altering the cellular phenotype and function .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. One of the primary mechanisms is the inhibition of enzyme activity, particularly kinases, by binding to their active sites and preventing substrate phosphorylation . This inhibition can disrupt key signaling pathways, leading to altered cellular responses. Additionally, this compound can interact with DNA and RNA, affecting gene expression and protein synthesis . These interactions can result in changes in cellular behavior and function.

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings have been studied to understand its stability, degradation, and long-term effects on cellular function. This compound is relatively stable under standard laboratory conditions, but it can degrade over time when exposed to light and air . In in vitro studies, prolonged exposure to this compound has been shown to cause sustained inhibition of cell proliferation and induction of apoptosis . In in vivo studies, the compound’s effects on cellular function can vary depending on the duration of exposure and the specific biological context .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound can selectively inhibit target enzymes and pathways without causing significant toxicity . At higher doses, this compound can exhibit toxic effects, including hepatotoxicity and nephrotoxicity . These adverse effects are dose-dependent and highlight the importance of optimizing dosage regimens for therapeutic applications .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its biotransformation . The compound can undergo phase I and phase II metabolic reactions, including oxidation, reduction, and conjugation . These metabolic processes can alter the compound’s pharmacokinetics and pharmacodynamics, influencing its efficacy and safety . Additionally, this compound can affect metabolic flux and metabolite levels, impacting cellular energy homeostasis and biosynthetic pathways .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . These molecules facilitate the compound’s uptake, localization, and accumulation in target cells and tissues . The distribution of this compound can vary depending on the tissue type and the presence of specific transporters . This selective distribution is crucial for the compound’s therapeutic efficacy and safety .

Subcellular Localization

The subcellular localization of this compound is determined by targeting signals and post-translational modifications that direct it to specific compartments or organelles . This compound can localize to the nucleus, cytoplasm, or mitochondria, depending on the cellular context and the presence of specific targeting sequences . The subcellular localization of this compound can influence its activity and function, affecting cellular processes such as gene expression, signal transduction, and energy metabolism .